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Compound of Interest

Tributyltetradecylphosphonium
Compound Name:
chloride

Cat. No. B1311163

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Tributyltetradecylphosphonium chloride (TTPC). The information is curated to
support research, scientific analysis, and drug development applications. All quantitative data is
presented in structured tables, and detailed experimental protocols for key properties are
provided.

Core Physicochemical Properties

Tributyltetradecylphosphonium chloride is a quaternary phosphonium salt that exhibits
properties of an ionic liquid and a cationic surfactant. Its molecular structure consists of a
central phosphorus atom bonded to three butyl groups and one tetradecyl group, with a
chloride counter-ion.

Table 1: General and Physical Properties of Tributyltetradecylphosphonium Chloride
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Property

Value

Source(s)

Chemical Name

Tributyltetradecylphosphonium

chloride
TTPC,
Synonyms Tetradecyltributylphosphonium
chloride
CAS Number 81741-28-8
Molecular Formula C26H56CIP [1]
Molecular Weight 435.16 g/mol [2]
White to yellow solid,
crystalline powder, or semi-
Appearance solid. Also available as a [3]
colorless to light yellow liquid
solution.
Melting Point 41 - 45 °C [21[41[5]
Boiling Point (of aqueous
100 °C [1][6]

solution)

Solubility in Water

Completely soluble

[7101]6]8]

Table 2: Solution Properties of Tributyltetradecylphosphonium Chloride (50% solution in

water)
Property Value Source(s)
Appearance Colorless to light yellow liquid [71[8]
pH 6-8 [71[]
Density (at 20°C) 0.95-1.00 g/mL [7109]

Key Physicochemical Relationships
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The physicochemical properties of Tributyltetradecylphosphonium chloride are
interconnected, influencing its behavior in various applications. The following diagram
illustrates these relationships.
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Physicochemical property relationships of TTPC.

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of
Tributyltetradecylphosphonium chloride are outlined below.

This protocol describes the determination of the melting point of solid
Tributyltetradecylphosphonium chloride using a standard capillary melting point apparatus.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1311163?utm_src=pdf-body
https://www.benchchem.com/product/b1311163?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311163?utm_src=pdf-body
https://www.benchchem.com/product/b1311163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials and Equipment:

Tributyltetradecylphosphonium chloride (solid, crystalline powder)

Capillary tubes (sealed at one end)

Melting point apparatus with a heating block and thermometer/temperature probe
Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the Tributyltetradecylphosphonium chloride sample is a fine,
dry powder. If necessary, gently grind the sample in a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the solid into the tube. The packed sample height should be
approximately 2-3 mm.

Placing the Tube in the Apparatus: Insert the capillary tube into the designated slot in the
heating block of the melting point apparatus.

Heating: Begin heating the block. A rapid heating rate can be used initially to approach the
expected melting point (around 40 °C).

Observation: As the temperature approaches the expected melting point, reduce the heating
rate to 1-2 °C per minute to ensure thermal equilibrium.

Recording the Melting Range: Observe the sample closely. Record the temperature at which
the first signs of melting (the appearance of liquid) are observed. Continue heating slowly
and record the temperature at which the entire sample has melted into a clear liquid. The
recorded range is the melting point of the substance.

Replicate Measurements: For accuracy, repeat the measurement with fresh samples at least
two more times and calculate the average melting range.
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This protocol details the determination of the Critical Micelle Concentration (CMC) of
Tributyltetradecylphosphonium chloride in an aqueous solution using a conductivity meter.
This method is suitable for ionic surfactants like TTPC.

Materials and Equipment:

o Tributyltetradecylphosphonium chloride

e High-purity deionized water

o Conductivity meter with a temperature-compensated probe
e Volumetric flasks and pipettes

e Magnetic stirrer and stir bar

o Thermostatically controlled water bath

Procedure:

e Solution Preparation:

o Prepare a stock solution of Tributyltetradecylphosphonium chloride in deionized water
with a concentration significantly above the expected CMC (e.g., 10 mM).

o Prepare a series of dilutions from the stock solution, covering a range of concentrations
both below and above the expected CMC.

o Experimental Setup:

o Place a known volume of deionized water in a jacketed beaker connected to the
thermostatic water bath to maintain a constant temperature (e.g., 25 °C).

o Immerse the conductivity probe into the water and begin stirring gently with the magnetic
stirrer.

¢ Measurement:
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o Allow the system to equilibrate and record the conductivity of the pure water.

o Make successive additions of the stock TTPC solution to the water in the beaker, allowing
the conductivity reading to stabilize after each addition. Record the conductivity and the
total concentration of TTPC after each addition.

o Data Analysis:

o Plot the measured specific conductivity (k) as a function of the
Tributyltetradecylphosphonium chloride concentration.

o The plot will show two linear regions with different slopes. The first region (at lower
concentrations) corresponds to the conductivity of the monomeric surfactant. The second
region (at higher concentrations) corresponds to the formation of micelles.

o The intersection of the two extrapolated linear portions of the graph corresponds to the
Critical Micelle Concentration (CMC).

Experimental Workflow Diagram

The following diagram illustrates the experimental workflow for determining the Critical Micelle
Concentration (CMC) using the conductivity method.
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CMC Determination Workflow (Conductivity Method)
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Workflow for CMC determination by conductivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1311163?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311163?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. irochemical.com [irochemical.com]

e 2. sfdchem.com [sfdchem.com]

3. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
e 4. accustandard.com [accustandard.com]

e 5. chembk.com [chembk.com]

e 6. Tributyl Tetradecyl Phosphonium Chloride (TTPC) - FarsionChemicalsinternationallLtd
[farsionchemicals.m.icoc.me]

e 7. justagriculture.in [justagriculture.in]

» 8. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? -
PMC [pmc.ncbi.nim.nih.gov]

¢ 9. Tributyltetradecylphosphonium Chloride Manufacturers, with SDS [mubychem.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of Tributyltetradecylphosphonium Chloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1311163#physicochemical-properties-
of-tributyltetradecylphosphonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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